Cas no 36186-96-6 (3-Methyl-5-propylphenol)

• Product Name: 3-Methyl-5-propylphenol
• CAS No: 36186-96-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 921101
• Update Time: 2023-08-02

3-Methyl-5-propylphenol Chemical and Physical Properties

Names and Identifiers

• phenol, 3-methyl-5-propyl-
• 3-methyl-5-propylphenol
• 3-Methyl-5-propyl-phenol
• 3-Methyl-5-propylphenol

• Inchi： 1S/C10H14O/c1-3-4-9-5-8(2)6-10(11)7-9/h5-7,11H,3-4H2,1-2H3
• InChI Key： JJSCDVBOAHVDOC-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.9688 (estimate)
• Melting Point: 11°C
• Boiling Point: 258°C
• Refractive Index: 1.5071 (estimate)